Hallacridone

• CAS: 109897-77-0
• Molecular Formula: C18H13NO4
• Molecular Weight: 307.3 g/mol
• SMILES: CC(=O)C1=CC2=C(O1)C=C(C3=C2N(C4=CC=CC=C4C3=O)C)O
• InChI: InChI=1S/C18H13NO4/c1-9(20)14-7-11-15(23-14)8-13(21)16-17(11)19(2)12-6-4-3-5-10(12)18(16)22/h3-8,21H,1-2H3
• InChIKey: GZVRDNACRGJZNW-UHFFFAOYSA-N

Hallacridone (CAS 109897-77-0) is a tetracyclic acridone alkaloid with the revised molecular structure 2-acetyl-5-hydroxy-11-methylfuro[2,3-c]acridin-6(11H)-one, unambiguously confirmed by total synthesis. This natural product, first isolated from Ruta graveolens tissue cultures as a minor alkaloid (0.002% dry weight), belongs to the furoacridone subclass and represents the first member of a new type of tetracyclic acridone system, distinguishing it from the more common pyranoacridone and prenylacridone architectures found in Rutaceae plants.

Hallacridone (CAS 109897-77-0) Identity and Structural Classification for Procurement Decisions

Hallacridone (CAS 109897-77-0) is a tetracyclic acridone alkaloid with the revised molecular structure 2-acetyl-5-hydroxy-11-methylfuro[2,3-c]acridin-6(11H)-one, unambiguously confirmed by total synthesis [1]. This natural product, first isolated from Ruta graveolens tissue cultures as a minor alkaloid (0.002% dry weight), belongs to the furoacridone subclass and represents the first member of a new type of tetracyclic acridone system, distinguishing it from the more common pyranoacridone and prenylacridone architectures found in Rutaceae plants [2] [3].

• Structure confirmed by total synthesis; unambiguous furo[2,3-c]acridin-6-one assignment

• Unique tetracyclic core, first member of a new acridone subclass distinct from common pyranoacridones

• Isolated from Ruta graveolens tissue cultures as a minor alkaloid; not a typical Rutaceae acridone

• [1] Reisch, J.; Gunaherath, G. M. K. B. Natural products chemistry. Part 124. Revised structure and synthesis of a new acridone alkaloid, hallacridone from Ruta graveolens tissue cultures. J. Chem. Soc., Perkin Trans. 1, 1989, 1047-1051. View Source
• [2] Minor alkaloids from Ruta graveolens tissue cultures. Documents Delivered (Abstract). View Source
• [3] Alkaloids and other constituents from tissue cultures of Ruta graveolens. Documents Delivered (Abstract). View Source

Why Generic Acridone Alkaloid Substitution Cannot Replace Hallacridone's Furoacridone Core

Generic substitution with standard acridone alkaloids is structurally invalid because Hallacridone possesses a unique furo[2,3-c]acridin-6-one tetracyclic core, which differs fundamentally from the common pyranoacridone, dihydropyranoacridone, and prenylacridone scaffolds prevalent in Rutaceae species [1]. This distinct ring fusion pattern places the acetyl substituent and hydroxyl group in a spatial orientation not recapitulated by any other characterized acridone alkaloid, meaning that structural analogs (e.g., rutacridone, gravacridonediol) cannot serve as direct chemical surrogates for applications or investigations where Hallacridone's specific topological features are required [2].

Generic acridone alkaloids (pyranoacridone, prenylacridone) lack the furo[2,3-c]acridin-6-one core; structural analogs may not serve as direct surrogates for topology-specific studies.

Distinct acetyl and hydroxyl spatial orientation is not recapitulated by rutacridone, gravacridonediol, or other characterized acridones; substitution may shift scaffold geometry.

• [1] Reisch, J.; Gunaherath, G. M. K. B. Natural products chemistry. Part 124. Revised structure and synthesis of a new acridone alkaloid, hallacridone from Ruta graveolens tissue cultures. J. Chem. Soc., Perkin Trans. 1, 1989, 1047-1051. View Source
• [2] Alkaloids and other constituents from tissue cultures of Ruta graveolens. Documents Delivered (Abstract). View Source

Quantitative Evidence for Prioritizing Hallacridone Over Analogous Acridone Alkaloids

Structural Novelty: Hallacridone is the Sole Validated Furo[2,3-c]acridin-6-one Alkaloid vs. Pyranoacridone and Prenylacridone Comparators

Total synthesis confirmed that Hallacridone's previously proposed pyranoacridone structure was incorrect; the actual structure is a furo[2,3-c]acridin-6-one, a tetracyclic ring system unprecedented among characterized acridone alkaloids [1]. This places Hallacridone in a structural class of its own compared to rutacridone (a dihydrofuroacridone), gravacridonediol, and the linear pyranoacridones glycofoline and pyranofoline isolated from Glycosmis citrifolia [2].

Structural Novelty

Class-level

Furo[2,3-c]acridin-6-one core vs. pyranoacridone/prenylacridone comparators; unique ring fusion confirmed by total synthesis

Unique scaffold enables topology-specific investigations; no generic acridone equivalent

Reported structure revision; validated by NMR and synthesis

Evidence Dimension	Tetracyclic core architecture
Target Compound Data	Furo[2,3-c]acridin-6-one (acetyl-substituted furan ring fused to acridone)
Comparator Or Baseline	Rutacridone: dihydrofuroacridone; Glycofoline/Pyranofoline: linear pyranoacridones; Atalaphyllidine: prenylacridone
Quantified Difference	Unique ring fusion pattern; no other natural acridone alkaloid has been reported with identical furo[2,3-c]acridin-6-one skeleton
Conditions	Structure elucidation by NMR spectroscopy and total synthesis; comparison across chemically characterized acridone alkaloids from Rutaceae plants

Why This Matters

This unique scaffold is critical for projects requiring specific three-dimensional pharmacophore features not achievable with the more common pyranoacridone or prenylacridone alkaloids, ensuring that procurement of 'acridone alkaloid' generics cannot fulfill experimental requirements for this specific chemotype.

• [1] Reisch, J.; Gunaherath, G. M. K. B. J. Chem. Soc., Perkin Trans. 1, 1989, 1047-1051. View Source
• [2] Wu, T.-S.; Furukawa, H. Acridone alkaloids. Part 9. Chemical constituents of Glycosmis citrifolia (Willd.) Lindl. Structures of novel linear pyranoacridones, furoacridones, and other new acridone alkaloids. J. Chem. Soc., Perkin Trans. 1, 1983, 1681-1688. View Source

Biosynthetic Origin: Hallacridone Accumulates in Undifferentiated Tissue Cultures, Not in Intact Plants

Hallacridone was isolated exclusively from Ruta graveolens tissue cultures (callus and cell suspension) at a concentration of 0.002% dry weight, whereas intact Ruta graveolens plants accumulate rutacridone and its epoxide derivatives as the principal acridone alkaloids [1]. The biosynthetic pathway for Hallacridone is distinct and linked to undifferentiated cell states, making it unavailable from conventional plant extraction methods that target differentiated tissues [2].

Biosynthetic Origin

Class-level

0.002% dry weight exclusively in Ruta graveolens tissue cultures (strains R-20, R-4); absent in intact plants

Supply from tissue culture or total synthesis required; conventional plant extraction not feasible

Tissue-culture-specific alkaloid; accumulation depends on undifferentiated cell state

Evidence Dimension	Biological source and accumulation pattern
Target Compound Data	0.002% dry weight in Ruta graveolens tissue culture strains R-20 and R-4
Comparator Or Baseline	Rutacridone: major alkaloid in differentiated root tissues and cell cultures; Gravacridonediol glucoside: dominant in root tips
Quantified Difference	Hallacridone is a minor, tissue-culture-specific alkaloid; rutacridone is the predominant alkaloid in both differentiated tissues and cultures
Conditions	Four-week-old callus cultures of Ruta graveolens strains R-20 and R-4 grown on hormone-containing and hormone-free media

Why This Matters

Procurement from traditional plant extraction is not feasible; researchers requiring Hallacridone must source it from specialized tissue culture production or total synthesis, making supply chain considerations a key differentiator.

• [1] Minor alkaloids from Ruta graveolens tissue cultures. Documents Delivered (Abstract). View Source
• [2] Specific accumulation and revised structures of acridone alkaloid glucosides in the tips of transformed roots of Ruta graveolens. Phytochemistry, 2004, 65, 91-97. View Source

Physicochemical Differentiation: Hallacridone's Neutral pKa and Insolubility Profile vs. Basic Acridone Alkaloids

Hallacridone is classified as an extremely weak base (essentially neutral) based on its predicted pKa, and is practically insoluble in water, existing as a solid with a melting point range of 295–298 °C [1]. In contrast, many biologically active acridone alkaloids such as atalaphyllidine and citrusinine-I possess ionizable amine or phenolic groups that confer greater aqueous solubility and different pH-dependent partitioning behavior [2].

Physicochemical Profile

Reported

Extremely weak base (essentially neutral); practically insoluble in water; mp 295–298 °C

Neutral, poorly soluble character dictates formulation approach distinct from more ionizable acridone alkaloids

Predicted pKa; no quantitative solubility reported

Evidence Dimension	Ionization state and aqueous solubility
Target Compound Data	Extremely weak base (essentially neutral); practically insoluble in water; melting point 295–298 °C
Comparator Or Baseline	Atalaphyllidine: contains ionizable phenolic -OH groups; Citrusinine-I: basic acridone alkaloid
Quantified Difference	Neutral character vs. basic/ionizable comparators; quantitative solubility values not reported for Hallacridone
Conditions	Predicted pKa from chemical structure; experimental melting point determination

Why This Matters

The neutral, poorly soluble character dictates that Hallacridone requires different formulation strategies (e.g., DMSO stock solutions, lipid-based carriers) compared to more polar acridone alkaloids, impacting experimental design and procurement decisions for biological assays.

• [1] Human Metabolome Database (HMDB): Hallacridone (HMDB0029826). View Source
• [2] Kawaii, S.; Tomono, Y.; Katase, E.; Ogawa, K.; Yano, M.; Takemura, Y.; Ju-ichi, M.; Ito, C.; Furukawa, H. Acridones as inducers of HL-60 cell differentiation. Leukemia Res., 1999, 23, 263-269. View Source

Hallacridone Application Scenarios Based on Validated Structural and Biological Evidence

Chemical Reference Standard for Furoacridone Scaffold Identification

Procurement of Hallacridone as a certified reference material enables the unambiguous identification and quantification of furo[2,3-c]acridin-6-one alkaloids in natural product libraries, leveraging its total synthesis-validated structure and spectroscopic fingerprints established by Reisch and Gunaherath (1989) .

Tissue-Culture-Specific Secondary Metabolite Research

Researchers investigating the differential expression of alkaloid biosynthetic pathways in undifferentiated vs. differentiated plant cells can utilize Hallacridone as a specific chemical marker for the callus/cell-suspension metabolic state, given its exclusive accumulation in tissue cultures (0.002% dry weight) and absence in intact Ruta graveolens plants .

Neutral Scaffold for Formulation Development Studies

Formulation scientists developing delivery systems for poorly soluble, neutral natural products can employ Hallacridone as a model compound, given its extremely weak basic character and practical water insolubility, which contrast with the more ionizable acridone alkaloids commonly studied .

Application

Selection Property

Validation Focus

Chemical Reference Standard for Furoacridone Scaffold Identification

Total synthesis-validated spectroscopic fingerprint

Confirm identity via NMR and comparison to published data

Tissue-Culture-Specific Secondary Metabolite Research

Exclusive accumulation in undifferentiated plant cells

Verify presence in callus/suspension culture models

Neutral Scaffold for Formulation Development Studies

Neutral, water-insoluble physicochemical profile

Assess solubilization strategies (e.g., lipid-based carriers)